Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate

• IUPAC Name: propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate
• InChI: InChI=1S/C20H21N3O3S/c1-4-8-26-20(25)13-6-5-7-14(10-13)23-18(24)17-16(21)15-11(2)9-12(3)22-19(15)27-17/h5-7,9-10H,4,8,21H2,1-3H3,(H,23,24)
• InChI Key: UNPCWGQGTNIGOO-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C3=C(S2)N=C(C=C3C)C)N
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Compound A and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Characterization

Propyl 3-[(3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonyl)amino]benzoate is used in the synthesis of various heterocyclic systems. For example, its derivatives are used in the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, 5H-thiazolo[3,2-a]pyrimidin-5-one, 4H-pyrido[1,2-a]-pyridin-4-one, and 2H-1-benzopyran-2-ones. These compounds have potential applications in various fields of chemistry and pharmacology (Selič, Grdadolnik, & Stanovnik, 1997).

Herbicidal Applications

This compound has been identified as a broad-spectrum herbicidal ingredient, primarily used for weed control in oilseed rape in China. Its herbicidal efficacy and environmental behavior have been extensively studied, including the synthesis of labeled compounds for tracking its metabolism and environmental fate (Yang, Ye, & Lu, 2008). Additionally, its degradation by soil bacteria and its impact on soil and agricultural environments have been explored (Cai et al., 2012).

Pharmaceutical Research

In pharmaceutical research, derivatives of this compound have been studied for their potential in targeting specific receptors or enzymes in the body. For instance, derivatives with affinity to muscarinic M2-receptors have been synthesized, indicating its potential use in the development of new drugs (Holzgrabe & Heller, 2003).

Exploration in Organic Chemistry

The compound's derivatives are also explored in organic chemistry for developing new synthetic routes and methodologies. For instance, the compound has been used in the synthesis of new pyridazin-6-ones, pyridazin-6-imines, and other heterocyclic systems, showcasing its versatility in organic synthesis (Sayed, Khalil, Ahmed, & Raslan, 2002).